Cas no 2030-66-2 ([(Z)-heptan-2-ylideneamino]thiourea)

• Product Name: [(Z)-heptan-2-ylideneamino]thiourea
• CAS No: 2030-66-2
• MF: C₈H₁₇N₃S
• MW: 187.305680036545
• CID: 909526
• PubChem ID: 6172787
• Update Time: 2025-04-19

[(Z)-heptan-2-ylideneamino]thiourea Chemical and Physical Properties

Names and Identifiers

• [(Z)-heptan-2-ylideneamino]thiourea
• 2-heptanone thiosemicarbazone
• methyl pentyl ketone thiosemicarbazone
• 2030-66-2
• NSC8371
• NSC-8371

• Inchi： 1S/C8H17N3S/c1-3-4-5-6-7(2)10-11-8(9)12/h3-6H2,1-2H3,(H3,9,11,12)/b10-7-
• InChI Key： IYMHOVBBCZDERC-YFHOEESVSA-N
• SMILES： S=C(N)N/N=C(/C)\CCCCC

Computed Properties

• Exact Mass: 187.11400
• Monoisotopic Mass: 187.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 82.50000
• LogP: 2.86700